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Compound of Interest

Compound Name: Antiarol

Cat. No.: B152058 Get Quote

Avarol is a natural compound isolated from the marine sponge Dysidea avara. It has been

shown to possess a range of biological activities, including antimitotic, antimutagenic, and,

most relevant to this guide, anti-HIV effects.[1] This document provides a comprehensive

overview of the research conducted to evaluate the efficacy and mechanism of action of Avarol

against the Human Immunodeficiency Virus (HIV).

Quantitative Data on Anti-HIV Activity and
Cytotoxicity
The following table summarizes the key quantitative data from in vitro studies on Avarol's anti-

HIV activity and its cytotoxic effects on various cell lines.
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Parameter Cell Line Virus Strain Value Reference

Cytoprotective

Concentration
H9 cells HTLV-IIIB

As low as 0.1

µg/mL (0.3 µM)
[1]

IC50

(Cytotoxicity)
HeLa -

10.22 ± 0.28

µg/mL
[2]

IC50

(Cytotoxicity)
LS174 -

Not specified, but

higher than HeLa
[2]

IC50

(Cytotoxicity)
A549 -

Not specified, but

higher than HeLa
[2]

IC50

(Cytotoxicity)

MRC-5 (normal

cells)
-

29.14 ± 0.41

µg/mL
[2]

Mechanism of Action
Avarol exhibits its anti-HIV activity primarily through the inhibition of viral replication.[1] Studies

have shown that both Avarol and its oxidized form, Avarone, have a dose-dependent inhibitory

effect on the replication of HIV in human H9 cells.[1] The key mechanisms identified are:

Inhibition of Reverse Transcriptase: Avarol and Avarone block viral replication by inhibiting

the activity of reverse transcriptase by approximately 80%.[1] Reverse transcriptase is a

crucial enzyme for the conversion of viral RNA into DNA, a necessary step for the integration

of the viral genome into the host cell's DNA.

Inhibition of Viral Protein Expression: These compounds also block the expression of the p17

and p24 gag proteins of HIV in a dose-dependent manner.[1] These proteins are essential

components of the viral capsid and are critical for the assembly of new virus particles.

The following diagram illustrates the proposed mechanism of action of Avarol in inhibiting HIV

replication.
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Start

Culture H9 cells

Infect H9 cells with
HTLV-IIIB virus

Treat infected cells with
varying concentrations of Avarol

Incubate for a specified period

Analyze for antiviral effect

Measure Reverse Transcriptase
activity in supernatant

Viral Replication

Analyze expression of
p17 and p24 gag proteins

Viral Components

Assess cell viability
(e.g., MTT assay)

Compound Toxicity

End
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Start

Seed cells (e.g., HeLa, MRC-5)
in a 96-well plate

Treat cells with varying
concentrations of Avarol

Incubate for 24, 48, or 72 hours

Add MTT solution to each well

Incubate for 4 hours to allow
formazan crystal formation

Add a solubilizing agent
(e.g., DMSO) to dissolve crystals

Measure absorbance at a specific
wavelength (e.g., 570 nm)

Calculate the IC50 value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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